Cas no 343271-91-0 (1-Piperazinecarboxamide,N-propyl-(9CI))

1-Piperazinecarboxamide,N-propyl-(9CI) structure
343271-91-0 structure
Product name:1-Piperazinecarboxamide,N-propyl-(9CI)
CAS No:343271-91-0
MF:C8H17N3O
MW:171.24008
CID:918990
PubChem ID:12565353

1-Piperazinecarboxamide,N-propyl-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinecarboxamide,N-propyl-(9CI)
    • N-propylpiperazine-1-carboxamide
    • DTXSID50502746
    • SCHEMBL10818831
    • Oprea1_008933
    • 343271-91-0
    • AKOS009215779
    • Inchi: InChI=1S/C8H17N3O/c1-2-3-10-8(12)11-6-4-9-5-7-11/h9H,2-7H2,1H3,(H,10,12)
    • InChI Key: DJVCFHRVCZHWME-UHFFFAOYSA-N
    • SMILES: CCCNC(=O)N1CCNCC1

Computed Properties

  • Exact Mass: 171.13731
  • Monoisotopic Mass: 171.137162174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.4Ų
  • XLogP3: -0.2

Experimental Properties

  • PSA: 44.37

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